Cas no 148332-56-3 (β-D-Glucopyranosiduronic acid, (3β,4β,20α,22β)-20-carboxy-22-[(6-deoxy-α-L-mannopyranosyl)oxy]-23-hydroxy-30-norolean-12-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→2)- (9CI))

β-D-Glucopyranosiduronic acid, (3β,4β,20α,22β)-20-carboxy-22-[(6-deoxy-α-L-mannopyranosyl)oxy]-23-hydroxy-30-norolean-12-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→2)- (9CI) structure
148332-56-3 structure
Product Name:β-D-Glucopyranosiduronic acid, (3β,4β,20α,22β)-20-carboxy-22-[(6-deoxy-α-L-mannopyranosyl)oxy]-23-hydroxy-30-norolean-12-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→2)- (9CI)
CAS No:148332-56-3
MF:C54H86O24
MW:1119.24626016617
CID:1319944
Update Time:2024-03-01

β-D-Glucopyranosiduronic acid, (3β,4β,20α,22β)-20-carboxy-22-[(6-deoxy-α-L-mannopyranosyl)oxy]-23-hydroxy-30-norolean-12-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→2)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 30-Noroleanane,b-D-glucopyranosiduronic acidderiv.
    • Robinioside D
    • b-D-Glucopyranosiduronic acid, (3b,4b,20a,22b)-20-carboxy-22-[(6-deoxy-a-L-mannopyranosyl)oxy]-23-hydroxy-30-norolean-12-en-3
    • 2)- (
    • 2)- (9CI)
    • 2)-O-b-D-glucopyranosyl-(1&reg
    • b-D-Glucopyranosiduronic acid, (3b,4b,20a,22b)-20-carboxy-22-[(6-deoxy-a-L-mannopyranosyl)oxy]-23-hydroxy-30-norolean-12-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1&reg
    • β-D-Glucopyranosiduronic acid, (3β,4β,20α,22β)-20-carboxy-22-[(6-deoxy-α-L-mannopyranosyl)oxy]-23-hydroxy-30-norolean-12-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→2)- (9CI)
    • Inchi: 1S/C54H86O24/c1-21-30(57)33(60)38(65)44(71-21)75-29-18-49(3,48(69)70)17-24-23-9-10-27-51(5)13-12-28(52(6,20-56)26(51)11-14-54(27,8)53(23,7)16-15-50(24,29)4)74-47-42(37(64)36(63)40(76-47)43(67)68)78-46-41(35(62)32(59)25(19-55)73-46)77-45-39(66)34(61)31(58)22(2)72-45/h9,21-22,24-42,44-47,55-66H,10-20H2,1-8H3,(H,67,68)(H,69,70)
    • InChI Key: LWOSSVNUGRARMG-UHFFFAOYSA-N
    • SMILES: CC1C(O)C(O)C(O)C(OC2C3(C(C4C(CC3)(C)C3(C(C5(C(CC3)C(CO)(C)C(OC3C(OC6C(OC7C(O)C(O)C(O)C(C)O7)C(O)C(O)C(CO)O6)C(O)C(O)C(C(=O)O)O3)CC5)C)CC=4)C)CC(C(=O)O)(C)C2)C)O1
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